Cas no 1261963-18-1 (4-(Furan-2-yl)-2-hydroxybenzonitrile)

• Product Name: 4-(Furan-2-yl)-2-hydroxybenzonitrile
• CAS No: 1261963-18-1
• MF: C₁₁H₇NO₂
• MW: 185.178782701492
• MDL: MFCD18314131
• CID: 2621718
• PubChem ID: 53219808
• Update Time: 2025-10-21

4-(Furan-2-yl)-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS006316684
• MFCD18314131
• 2-Cyano-5-(furan-2-yl)phenol, 95%
• 1261963-18-1
• 2-CYANO-5-(FURAN-2-YL)PHENOL
• DTXSID80684600
• 4-(Furan-2-yl)-2-hydroxybenzonitrile

• MDL： MFCD18314131
• Inchi： 1S/C11H7NO2/c12-7-9-4-3-8(6-10(9)13)11-2-1-5-14-11/h1-6,13H
• InChI Key： BCGIBESOYLBOQQ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC(C#N)=C(C=1)O

Computed Properties

• Exact Mass: 185.047678466Da
• Monoisotopic Mass: 185.047678466Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.2Ų

Additional information on 4-(Furan-2-yl)-2-hydroxybenzonitrile

4-(Furan-2-yl)-2-hydroxybenzonitrile: A Comprehensive Overview

The compound 4-(Furan-2-yl)-2-hydroxybenzonitrile (CAS No. 1261963-18-1) is a fascinating organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound, characterized by its unique structure featuring a furan moiety, a hydroxyl group, and a cyano group, has garnered attention due to its versatile chemical properties and promising applications.

Recent studies have highlighted the importance of 4-(Furan-2-yl)-2-hydroxybenzonitrile in the development of novel therapeutic agents. The molecule's aromatic system and functional groups contribute to its ability to interact with biological targets, making it a valuable candidate for drug design. Researchers have explored its potential as an antitumor agent, demonstrating selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis.

Another area of interest lies in the compound's role as a building block in organic synthesis. The presence of multiple reactive groups allows for easy functionalization, enabling the creation of complex molecular architectures. For instance, the cyano group can be readily converted into other functionalities, such as amides or nitriles, expanding the scope of potential applications. This versatility has led to its use in constructing advanced materials, including stimuli-responsive polymers and coordination networks.

The synthesis of 4-(Furan-2-yl)-2-hydroxybenzonitrile involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the furan ring through cyclization reactions and the introduction of the hydroxyl and cyano groups via nucleophilic substitution or oxidation processes. Recent advancements in catalysis have improved the efficiency and sustainability of these reactions, making large-scale production more feasible.

From an environmental perspective, understanding the fate and transport of 4-(Furan-2-yl)-2-hydroxybenzonitrile in natural systems is crucial for assessing its ecological impact. Studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic environments. However, further research is needed to evaluate its long-term effects on non-target organisms and ecosystems.

In conclusion, 4-(Furan-2-yl)-2-hydroxybenzonitrile (CAS No. 1261963-18-1) stands out as a versatile and promising molecule with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and functional groups provide a foundation for innovative research directions, while recent advancements in synthesis and application continue to expand its potential.